Cas no 56820-58-7 (7-chloronaphthalen-1-ol)

• Product Name: 7-chloronaphthalen-1-ol
• CAS No: 56820-58-7
• MF: C₁₀H₇ClO
• MW: 178.614981889725
• MDL: MFCD02179787
• CID: 347770
• PubChem ID: 13215710
• Update Time: 2025-05-21

7-chloronaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 7-chloro-
• 7-Chloro-1-hydroxynaphthalene
• 7-chloronaphthalen-1-ol
• AKOS022505333
• SCHEMBL4960994
• EN300-310649
• DTXSID50528860
• FT-0714169
• W18102
• MFCD02179787
• Z1255356709
• 56820-58-7
• 2-Chloro-8-naphthol
• CS-W023115
• AS-59932
• 7-chloro-1-naphthol
• SY281303
• DB-083733

• MDL： MFCD02179787
• Inchi： 1S/C10H7ClO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h1-6,12H
• InChI Key： PLQNWWDBCZCCOA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CC(=C2C=1)O

Computed Properties

• Exact Mass: 178.01861
• Monoisotopic Mass: 178.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 7-chloronaphthalen-1-ol

7-Chloronaphthalen-1-ol (CAS 56820-58-7): Properties, Applications, and Market Insights

7-Chloronaphthalen-1-ol (CAS 56820-58-7) is a chlorinated naphthalene derivative that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 1-hydroxy-7-chloronaphthalene, is characterized by its unique molecular structure, which combines a hydroxyl group with a chlorine atom on the naphthalene ring. Its chemical formula is C₁₀H₇ClO, and it is widely used in organic synthesis, agrochemicals, and specialty chemicals.

The physical and chemical properties of 7-chloronaphthalen-1-ol make it a versatile intermediate in various applications. It typically appears as a white to off-white crystalline solid with a melting point ranging between 120-125°C. The presence of both the hydroxyl and chlorine groups enhances its reactivity, allowing it to participate in a variety of chemical reactions, including electrophilic aromatic substitution and nucleophilic displacement. Researchers and manufacturers value this compound for its stability and solubility in common organic solvents like ethanol, acetone, and dichloromethane.

One of the most prominent applications of 7-chloronaphthalen-1-ol is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural motif is found in several drug candidates targeting inflammatory diseases and central nervous system disorders. Additionally, this compound is utilized in the development of agrochemical intermediates, contributing to the production of herbicides and pesticides with improved efficacy and environmental safety profiles.

In recent years, the demand for 7-chloronaphthalen-1-ol CAS 56820-58-7 has surged due to its role in advanced material science. Researchers are exploring its potential in the synthesis of organic semiconductors and liquid crystals, which are critical components in next-generation electronic devices. The compound's ability to form stable π-conjugated systems makes it a promising candidate for optoelectronic applications, aligning with the growing interest in sustainable and energy-efficient technologies.

The market trends for 7-chloronaphthalen-1-ol reflect its expanding applications across industries. According to recent reports, the global market for chlorinated naphthalene derivatives is projected to grow at a compound annual growth rate (CAGR) of 5-7% over the next decade. This growth is driven by increasing investments in pharmaceutical R&D and the rising demand for high-performance agrochemicals. Manufacturers are focusing on optimizing production processes to meet the stringent quality standards required by end-users.

From a regulatory perspective, 7-chloronaphthalen-1-ol is subject to standard chemical safety guidelines. Proper handling, storage, and disposal practices are essential to ensure workplace safety and environmental protection. Material Safety Data Sheets (MSDS) provide detailed information on its handling, including recommendations for personal protective equipment (PPE) and first-aid measures. Compliance with regional regulations, such as REACH in Europe and TSCA in the United States, is mandatory for its commercial distribution.

For researchers and procurement specialists seeking high-purity 7-chloronaphthalen-1-ol, it is crucial to source the compound from reputable suppliers who adhere to Good Manufacturing Practices (GMP). Analytical techniques such as HPLC, GC-MS, and NMR are commonly employed to verify the purity and identity of the material. Certificates of Analysis (CoA) should accompany each batch to ensure consistency and traceability.

In conclusion, 7-chloronaphthalen-1-ol (CAS 56820-58-7) is a valuable chemical intermediate with diverse applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique properties and growing market demand underscore its importance in modern chemical synthesis. As industries continue to innovate, this compound is poised to play a pivotal role in the development of next-generation products and technologies.